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Compound of Interest

Compound Name: FR221647

Cat. No.: B1674026 Get Quote

To the esteemed researcher,

Our comprehensive investigation to generate detailed application notes and protocols for the

experimental design of FR221647 treatment has yielded limited specific information directly

associated with this identifier. Through extensive searches of scientific literature and chemical

databases, we have determined that "FR221647" is identified as the chemical compound 1-

[(2R)-1-hydroxy-4-phenylbutan-2-yl]-1H-imidazole-4-carboxamide with the chemical formula

C14H17N3O2.

While our search has revealed that imidazole carboxamide derivatives as a class are known to

target a variety of biological pathways, including roles as inhibitors of TAK1 (Transforming

growth factor-β-activated kinase 1), PKC-ι (Protein Kinase C iota), and PARP-1 (Poly [ADP-

ribose] polymerase 1), we were unable to locate specific research publications or

documentation detailing the precise mechanism of action, validated biological targets, or

established experimental protocols for FR221647 itself.

The absence of this specific data prevents us from fulfilling the core requirements of your

request for detailed, verifiable application notes, quantitative data tables, and experimental

protocols directly pertaining to FR221647. Providing generalized information based on the

broader class of imidazole carboxamide derivatives would be speculative and would not meet

the standards of accuracy and detail required for a scientific audience.

We recommend the following course of action for researchers interested in the experimental

use of FR221647:
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Primary Literature Search: Conduct a thorough search of chemical and biological databases

using the full chemical name and CAS number (if available) to potentially identify any primary

research articles that may have been published under a different identifier.

Supplier Inquiry: If FR221647 was obtained from a commercial supplier, we advise

contacting their technical support for any available data sheets, application notes, or citations

to relevant literature.

In-house Validation: Should you proceed with experimental work, we strongly recommend

initial in-house validation studies to determine the compound's solubility, stability, optimal

concentration range, and cytotoxic effects in your specific experimental system.

We regret that we could not provide the specific, detailed protocols you requested at this time.

We are committed to providing accurate and well-supported scientific information, and in this

instance, the available data for FR221647 is insufficient to do so.

To cite this document: BenchChem. [Application Notes and Protocols for FR221647
Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674026#experimental-design-for-fr221647-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

